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Compound of Interest

Compound Name: Alpha-Cypermethrin

Cat. No.: B1665265

An In-depth Technical Guide to the Molecular Structure and Chemical Properties of Alpha-
Cypermethrin

Introduction

Alpha-cypermethrin is a synthetic pyrethroid insecticide renowned for its high efficacy against
a broad spectrum of chewing and sucking insects in agriculture and public health.[1][2] As a
non-systemic insecticide, it acts via contact and stomach action, targeting the central and
peripheral nervous systems of insects.[1][2] Chemically, alpha-cypermethrin is a specific,
enriched isomeric formulation of cypermethrin, which itself is a mixture of eight stereoisomers.
[3][4] This enrichment results in a product that is two to three times more active than standard
cypermethrin, allowing for lower application rates while enhancing insecticidal potency.[4][5]
This guide provides a detailed examination of its molecular structure and core chemical
properties, intended for researchers, scientists, and professionals in drug and pesticide
development.

Molecular Structure and Identification

Alpha-cypermethrin is distinguished by its precise stereochemistry. The molecule has three
chiral centers, leading to eight possible stereoisomers in the parent compound, cypermethrin.
[3][4] Alpha-cypermethrin is specifically a racemate of the two most insecticidally active cis-
isomers.[3][6]
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IUPAC Name: A racemate comprising (S)-a-cyano-3-phenoxybenzyl (1R,3R)-3-(2,2-
dichlorovinyl)-2,2-dimethylcyclopropane-carboxylate and (R)-a-cyano-3-phenoxybenzyl
(1S,3S)-3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropane-carboxylate.[6]

CAS Registry Number: 67375-30-8[2][7][8]
Molecular Formula: C22H19CI2NO3[6][7][8]

Molecular Weight: 416.3 g/mol [6][7]

Stereochemistry

Cypermethrin is a mixture of eight stereoisomers.[9] Alpha-cypermethrin is an enriched
formulation containing a racemic mixture of two specific enantiomers: the (1R, cis, aS) and (1S,
cis, aR) isomers.[3][10] These are recognized as being responsible for the majority of the
insecticidal activity.[3] This isomeric specificity is crucial to its enhanced biological potency
compared to the unresolved mixture of cypermethrin.[4][11]
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Caption: General Molecular Structure of Alpha-Cypermethrin.
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Caption: Relationship between Cypermethrin and its Isomeric Formulations.

Chemical and Physical Properties

The physical and chemical properties of alpha-cypermethrin are critical to its application,

environmental fate, and toxicological profile. The technical product is a crystalline powder,

though it can also appear as a viscous yellowish-brown semisolid mass.[7][12] It possesses a

weak aromatic odor.[2][7]

Property

Value

Physical State

White to pale yellow powder; colorless

crystalline solid.[2][7]

78-81 °C.[7][12]; 80.5 °C.[13][14]; 81.5 °C (pure

Melting Point )
material).[6]
200 °C at 0.07 mm Hg (9.3 Pa).[6][7]
Boiling Point Decomposes before boiling at atmospheric
pressure.[1]
Density 1.28 g/mL at 20-22 °C.[2][7]

Vapor Pressure

1.7 x 1077 mm Hg (170 nPa) at 20 °C.[7][13]

Water Solubility

0.005 - 0.01 mg/L at 25 °C.[7][10][13][14]

Practically insoluble.[2]

Solubility in Organic Solvents

At 25 °C (g/L): Acetone (620), Dichloromethane
(550), Cyclohexanone (515), Ethyl Acetate
(440), Chlorobenzene (420), o-Xylene (350),
Hexane (7).[7][13][14] Soluble in chloroform and

toluene; slightly soluble in methanol.[7][12]

Octanol-Water Partition Coefficient (log Kow)

6.94.[7] (A value of 5.16 is also reported).[13]
[14]

Stability

Stable to light and heat (thermally stable up to
220 °C).[2][13] It is stable under acidic and
neutral conditions (optimal at pH 4) but

hydrolyzes in strongly alkaline media.[6][12][13]
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Experimental Protocols

The determination of the chemical properties listed above relies on standardized experimental
methodologies, often following guidelines from organizations like the OECD (Organisation for
Economic Co-operation and Development).

Determination of Melting Point

 Principle: The melting point is determined by heating a small, finely ground sample and
observing the temperature range over which the substance transitions from a solid to a

liquid.
o Methodology (Capillary Method - OECD Guideline 102):

o A small amount of the dried, powdered alpha-cypermethrin is packed into a capillary
tube.

o The tube is placed in a heated block or oil bath apparatus equipped with a calibrated
thermometer or thermocouple.

o The temperature is raised at a slow, controlled rate (e.g., 1-2 °C per minute) near the
expected melting point.

o The temperature at which the substance first begins to melt and the temperature at which
it becomes completely liquid are recorded as the melting range.

Measurement of Solubility

o Principle: Solubility is determined by creating a saturated solution of the substance in a given
solvent at a constant temperature and then measuring the concentration of the dissolved

substance.
» Methodology (Flask Shaking Method - OECD Guideline 105):

o An excess amount of alpha-cypermethrin is added to a flask containing the solvent (e.qg.,

water, acetone, hexane).
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o The flask is sealed and agitated (e.g., shaken or stirred) in a constant temperature bath
(e.g., 25 °C) for a sufficient period to reach equilibrium (typically 24-48 hours).

o After equilibration, the mixture is allowed to settle, and the undissolved solid is separated
from the solution by centrifugation or filtration.

o The concentration of alpha-cypermethrin in the clear supernatant or filtrate is then
determined using a suitable analytical technique, such as High-Performance Liquid
Chromatography (HPLC) with UV detection.

Determination of Octanol-Water Partition Coefficient (log
KoW)

» Principle: The Kow is a measure of a chemical's lipophilicity and is determined by measuring
its distribution between two immiscible phases, n-octanol and water, at equilibrium.

e Methodology (HPLC Method - OECD Guideline 117):

o A High-Performance Liquid Chromatograph is used with a stationary phase (e.g., C18)
and a mobile phase (e.g., methanol-water mixture).

o A series of reference compounds with known log Kow values are injected to create a
calibration curve by plotting their retention times against their log Kow values.

o A sample of alpha-cypermethrin is then injected under the same chromatographic
conditions.

o The retention time of alpha-cypermethrin is measured, and its log Kow value is
interpolated from the calibration curve. This method is faster than the traditional shake-
flask method and is suitable for highly lipophilic compounds like alpha-cypermethrin.
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Caption: General Experimental Workflow for Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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